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Compound of Interest

Compound Name: Calcium channel-modulator-1

Cat. No.: B1663191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Förster Resonance Energy

Transfer (FRET)-based assays for the investigation and quantification of the interaction

between STIM1 (Stromal Interaction Molecule 1) and Orai1, the pore-forming subunit of the

CRAC (Ca2+ release-activated Ca2+) channel.

Introduction
The interaction between the endoplasmic reticulum (ER) Ca2+ sensor, STIM1, and the plasma

membrane Ca2+ channel, Orai1, is a critical signaling event in store-operated Ca2+ entry

(SOCE).[1][2] This process is fundamental to numerous cellular functions, including T-cell

activation, mast cell degranulation, and gene transcription.[3][4] Dysregulation of the STIM1-

Orai1 signaling pathway is implicated in various diseases, making it a key target for drug

discovery.

FRET is a powerful, non-radiative energy transfer process between two fluorophores—a donor

and an acceptor—that occurs when they are in close proximity (typically 1-10 nm).[5][6][7] This

technique allows for the real-time, quantitative analysis of protein-protein interactions within

living cells.[8][9] By fluorescently tagging STIM1 and Orai1 with a suitable FRET pair (e.g., CFP

and YFP, or mTurquoise2 and mVenus), the dynamics of their interaction can be monitored with

high spatial and temporal resolution.[10][11]
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Signaling Pathway
Upon depletion of Ca2+ from the ER, STIM1 undergoes a conformational change, leading to its

oligomerization and translocation to ER-plasma membrane (PM) junctions.[1][3][12] At these

junctions, STIM1 directly interacts with and activates Orai1 channels, facilitating Ca2+ influx

into the cell.[4][12] FRET-based assays are ideally suited to probe this dynamic coupling.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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